Cas no 77869-39-7 (Benzoic acid, 2,3-dimethoxy-4-methyl-)

77869-39-7 structure
Product name:Benzoic acid, 2,3-dimethoxy-4-methyl-
Benzoic acid, 2,3-dimethoxy-4-methyl- Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid, 2,3-dimethoxy-4-methyl-
- 2,3-dimethoxy-4-methylbenzoic acid
- SCHEMBL6646160
- 2,3-dimethoxy-4-methylbenzoicacid
- EN300-1697238
- FT-0730080
- DTXSID80504359
- 77869-39-7
-
- Inchi: InChI=1S/C10H12O4/c1-6-4-5-7(10(11)12)9(14-3)8(6)13-2/h4-5H,1-3H3,(H,11,12)
- InChI Key: ZODSBHXWPSQSDH-UHFFFAOYSA-N
- SMILES: CC1=C(C(=C(C=C1)C(=O)O)OC)OC
Computed Properties
- Exact Mass: 196.07356
- Monoisotopic Mass: 196.07355886g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 204
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 55.8Ų
Experimental Properties
- PSA: 55.76
Benzoic acid, 2,3-dimethoxy-4-methyl- Related Literature
-
1. NotesMax Frankel,David Gertner,T. C. Owen,C. M. French,E. R. Monks,C. C. Addison,J. M. Coldrey,M. E. Baldwin,T. D. Smith,R. M. Cresswell,Thomas Neilson,H. C. S. Wood,G. Newman,D. B. Powell,W. Baker,J. W. Hilpern,J. F. W. McOmie,R. Belcher,M. Sobotka,W. I. Stephen,W. von E. Doering,L. E. Helgen,J. O'Kelly,K. Sargeant,J. C. Lovie,R. H. Thomson,C. W. L. Bevan,A. J. Birch,H. Caswell J. Chem. Soc. 1961 463
77869-39-7 (Benzoic acid, 2,3-dimethoxy-4-methyl-) Related Products
- 1521-38-6(2,3-Dimethoxybenzoic acid)
- 2206-43-1(4-Methoxyisophthalic acid)
- 490-64-2(2,4,5-Trimethoxybenzoic acid)
- 877-22-5(o-Vanillic Acid)
- 2785-98-0(2,5-Dimethoxybenzoic acid)
- 529-75-9(2-Methoxybenzoic acid)
- 573-11-5(2,3,4-Trimethoxybenzoic acid)
- 579-75-9(2-Methoxybenzoic acid)
- 2612-02-4(5-Methoxysalicylic acid)
- 6342-70-7(Methyl 2-Hydroxy-3-methoxybenzoate)
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